N-(2,4-dichlorophenyl)-N'-{1-[(4-fluorophenyl)sulfonyl]-4-piperidinyl}urea

• IUPAC Name: 1-(2,4-dichlorophenyl)-3-[1-(4-fluorophenyl)sulfonylpiperidin-4-yl]urea
• InChI: InChI=1S/C18H18Cl2FN3O3S/c19-12-1-6-17(16(20)11-12)23-18(25)22-14-7-9-24(10-8-14)28(26,27)15-4-2-13(21)3-5-15/h1-6,11,14H,7-10H2,(H2,22,23,25)
• InChI Key: MEWBGMHSKOIZCC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC(=O)NC2=C(C=C(C=C2)Cl)Cl)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H18Cl2FN3O3S
• Molecular Weight: 446.3 g/mol

Description

“N-(2,4-dichlorophenyl)-N’-{1-[(4-fluorophenyl)sulfonyl]-4-piperidinyl}urea” is a complex organic compound. It contains elements such as carbon, hydrogen, nitrogen, oxygen, sulfur, chlorine, and fluorine.

Molecular Structure Analysis

The molecular structure of a compound like this would likely involve aromatic rings (from the phenyl groups), a urea group, a sulfonyl group, and a piperidinyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on its exact molecular structure. Some general properties might include its molecular weight, density, boiling point, and melting point.

Scientific Research Applications

Synthesis and Characterization

Research on urea, thiourea, sulfonamide, and carbamate derivatives provides insights into their synthesis, spectral characterization, and biological activities. For example, the study by Chandrasekhar et al. (2019) discusses the synthesis of new derivatives through simple addition reactions and their antimicrobial, antioxidant properties, and molecular docking studies against aromatase (Chandrasekhar et al., 2019).

Chemical Structure Analysis

The crystal structure analysis of related compounds, such as benzoylurea pesticides, demonstrates the importance of understanding molecular arrangements for designing effective agents. The study by Jeon et al. (2014) on flufenoxuron, a benzoylurea pesticide, highlights the dihedral angles and hydrogen bonding in the crystal, contributing to its pesticidal activity (Jeon et al., 2014).

Pharmacological Applications

The cellular pharmacology of related compounds, such as MPCU, in colon adenocarcinoma cells shows how these compounds can be used to study drug accumulation and binding within cells, providing a basis for understanding their potential therapeutic applications (Houghton et al., 1990).

Anticancer Properties

Sulfonylureas have been studied for their antitumor properties, indicating a new class of cancer chemotherapeutic agents. For instance, Mohamadi et al. (1992) summarize the antitumor properties of sulofenur thiophene analogs against lymphosarcoma, showing potential as chemotherapeutic agents (Mohamadi et al., 1992).